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Compound of Interest

Compound Name: 4-Benzoylbenzoic acid

Cat. No.: B057700 Get Quote

This technical guide provides a comprehensive overview of the safety data for 4-
Benzoylbenzoic acid (CAS No. 611-95-0), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases.

Chemical and Physical Properties
4-Benzoylbenzoic acid is a white crystalline solid.[1] It is soluble in organic solvents like

alcohols and esters but insoluble in water.[1] Key physical and chemical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₄H₁₀O₃ [1][2][3][4][5][6]

Molecular Weight 226.23 g/mol [2][5]

Appearance
White to light beige crystalline

powder/solid
[1][3][6]

Melting Point 197-200 °C [1][3]

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF); Insoluble

in water.[1][6]

[1][6]

Stability
Stable under normal

conditions.
[1][4]

InChI Key
IFQUPKAISSPFTE-

UHFFFAOYSA-N
[3]

SMILES String
OC(=O)c1ccc(cc1)C(=O)c2ccc

cc2
[3]

Hazard Identification and Classification
4-Benzoylbenzoic acid is classified as an irritant. The GHS classification is summarized

below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Sources:[2][4][7][8][9]
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GHS Pictogram:

alt text

Signal Word: Warning[4][8]

Hazard Statements:

H315: Causes skin irritation.[2][4][7][8][9]

H319: Causes serious eye irritation.[2][4][7][8][9]

H335: May cause respiratory irritation.[2][4][8][9]

Precautionary Statements: A comprehensive list of precautionary statements includes

prevention, response, storage, and disposal measures.[2][4][7][8] Key recommendations

include washing skin thoroughly after handling, wearing protective gloves/eye protection/face

protection, and using only outdoors or in a well-ventilated area.[4][7][8]

Toxicological Information
The toxicological properties of 4-benzoylbenzoic acid have not been fully investigated.[4][8]

However, available data indicates potential for irritation.

Route of Exposure Species Value

Intravenous Rat TDLo: 11.312 mg/kg

Source:[7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-benzoylbenzoic acid are

not readily available in the public domain. The data presented in Safety Data Sheets are

typically summaries of results from standardized tests (e.g., OECD guidelines). For instance,

skin and eye irritation studies would likely follow OECD Test Guideline 404 and 405,

respectively. These protocols involve applying the substance to the skin or eyes of laboratory

animals and observing for signs of irritation over a specified period.
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Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin, eyes, and clothing.[1][8][10]

Do not breathe dust.[1][8]

Use only in a well-ventilated area.[8][10][11]

Wash hands and face thoroughly after handling.[7][8][10]

Minimize dust generation and accumulation.[10]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[7][8][10]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[8]

Personal Protective Equipment (PPE):
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Protection Type Recommendation Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (e.g., EN166).

[1][4][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][4][10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask is recommended.

[4][7][10]

First Aid Measures
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Exposure Route First Aid Instructions Source(s)

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Get medical

advice/attention if you feel

unwell.

[7][8][10]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

plenty of soap and water. If

skin irritation occurs, get

medical advice/attention.

[7][8][10]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[7][8][10]

Ingestion

Rinse mouth. Get medical

advice/attention. Do NOT

induce vomiting.

[7][10]

Logical Workflow for Hazard Assessment and
Control
The following diagram illustrates a logical workflow for assessing and controlling the hazards

associated with 4-benzoylbenzoic acid in a laboratory setting.
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Click to download full resolution via product page

Figure 1: Hazard assessment and control workflow for 4-Benzoylbenzoic acid.
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Signaling Pathways
Currently, there is no specific information available in the provided safety data sheets regarding

the signaling pathways involved in the toxicological effects of 4-benzoylbenzoic acid. The

irritant effects are likely due to direct chemical interactions with epithelial tissues. Further

research would be needed to elucidate any specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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